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Compound of Interest

Sodium 1,4-diethoxy-1,4-dioxobut-
Compound Name:
2-en-2-olate

Cat. No.: B7806529

Get Quote

Executive Summary

Diethyl oxalacetate (DEOA) is a critical

-keto ester intermediate used in organic synthesis and drug development. While often handled
as its stable sodium enolate salt (CAS: 40876-98-0), the physicochemical properties of the
system are defined by the equilibrium of the parent neutral ester (CAS: 108-56-5).

The fundamental pKa of diethyl oxalacetate in aqueous media is approximately 8.0.[1] This
value is significantly lower (more acidic) than structurally related

-keto esters like ethyl acetoacetate (pKa ~10.7) due to the electron-withdrawing inductive effect
of the additional ester moiety attached to the ketone. In aprotic solvents like DMSO, the pKa
shifts upward, estimated in the range of 11.5-12.0, following established trends for carbon
acids.

Chemical Identity & Structural Dynamics

To understand the acidity, one must analyze the tautomeric equilibrium that governs the
stability of the enolate anion.
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Compound Details:
o System: Diethyl Oxalacetate (Neutral)

Sodium Diethyl Oxalacetate (Enolate Salt)

o |[UPAC Name: Diethyl 2-oxobutanedioate[2][3]
o CAS (Free Ester): 108-56-5[1][2][3][4]
e CAS (Sodium Salt): 40876-98-0

e Molecular Weight: 188.18 g/mol (Neutral); 210.16 g/mol (Na Salt)

Tautomeric Equilibrium

Diethyl oxalacetate exists in a dynamic equilibrium between its keto form and enol form. The
sodium enolate is the conjugate base derived from the deprotonation of either tautomer.
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Figure 1: The thermodynamic cycle linking the keto and enol tautomers to the common enolate
anion. The high acidity is driven by the stability of the enolate.

pKa Values and Comparative Acidity

The acidity of diethyl oxalacetate is defined by the stability of the carbanion at the

-position (C3). This position is flanked by two electron-withdrawing groups: a ketone and an
ester. Crucially, the ketone itself is attached to another ester group (the oxalate moiety), which
exerts a powerful electron-withdrawing inductive effect (-1), significantly increasing the acidity of
the

-protons compared to standard
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-keto esters.

Table 1: Comparative pKa Values of

-Dicarbonyl Compounds

Electronic
Compound Structure pKa (Water) pKa (DMSO)* .
Driver
Diethyl EtOOC-CO-CHza- 8.01 115120 _Keto Ester (-1, -
Oxalacetate COOEt R)
Ethyl CH3-CO-CHz- Methyl Ketone
10.7 14.2
Acetoacetate COOEt (+1)
] EtOOC-CH-z- Bis-Ester
Diethyl Malonate 12.7 16.4
COOEt (Resonance)
CH3-CO-CH:- )
Acetylacetone 8.9 13.3 Bis-Ketone
CO-CHs

¢ Note: DMSO values for DEOA are estimated based on the standard solvent shift (

pKa
+3.5 to +4.0) observed for homologous

-dicarbonyls.

Solvent Effects (Water vs. DMSO)

e Aqueous Media (pKa ~8.0): Water stabilizes the localized negative charge on the enolate
oxygen atoms through strong hydrogen bonding. This solvation makes the acid appear
stronger (lower pKa).

e DMSO (pKa ~11.8): DMSO is a polar aprotic solvent. While it solvates cations (Na+) well, it
poorly solvates anions with localized charge density. However, because the charge in the
diethyl oxalacetate enolate is highly delocalized over three carbonyl oxygens, the
destabilization is less severe than for simple alcohols, resulting in a moderate pKa shift of
roughly +3.5 to +4 units.
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Experimental Determination Protocol

Due to the propensity of diethyl oxalacetate to undergo hydrolysis and decarboxylation in
agueous environments, standard potentiometric titration can yield inaccurate results if not
performed rapidly. The following protocol utilizes NMR-controlled titration, which allows for
structural verification during measurement.

Method:

H-NMR Titration in DMSO-d

This method avoids hydrolysis artifacts and provides a direct measurement of the ratio between
the protonated species and the enolate.

Reagents:

Diethyl oxalacetate (freshly distilled or purified).

Standard Base: Potassium tert-butoxide (KOtBu) or DBU.

Solvent;: DMSO-d

(anhydrous).

Internal Standard: 1,4-Dinitrobenzene (inert).

Workflow:
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Sample Preparation
Dissolve DEOA in DMSO-d6
(Conc: 10-20 mM)

:

Baseline NMR
Record spectrum to establish
Keto:Enol ratio (Integrate CH2 vs CH)

:

Titration
Add 0.1 eq increments of Base
(e.g., KOtBuU)

:

Equilibration
Allow 5 mins mixing
(Monitor for decarboxylation)

:

Data Acquisition
Measure chemical shift change (d)
of C3-H protons

Repeat until
full deprotonation

Calculation

Plot 8 vs. Equivalents
Inflection point = pKa (relative)

Click to download full resolution via product page

Figure 2: Step-by-step NMR titration workflow for determining pKa in non-aqueous solvents,
minimizing hydrolysis risks.

Stability & Handling of the Sodium Enolate

Researchers must distinguish between the stability of the salt and the free acid/ester.

¢ Sodium Enolate (Solid):
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o State: Off-white hygroscopic powder.
o Stability: High. Stable at room temperature if kept dry.
o Storage: Desiccated, inert atmosphere (Ar/N
), 2-8°C.
o Free Diethyl Oxalacetate (Liquid):
o State: Oily liquid.[2][4]

o Stability: Low. Prone to spontaneous decarboxylation to form diethyl carbonate and other
byproducts, especially in the presence of moisture or heat.

o Implication: When measuring pKa, always generate the fresh solution immediately prior to
analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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